5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(3-carboxy-4-chlorophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8ClNO5/c14-10-2-1-6(3-8(10)12(17)18)7-4-9(13(19)20)11(16)15-5-7/h1-5H,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: WAIGEGFBRCKCKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)C(=C2)C(=O)O)C(=O)O)Cl
• Molecular Formula: C13H8ClNO5
• DSSTOX Substance ID: DTXSID90688215
• Molecular Weight: 293.66 g/mol
• CAS RN: 1261888-64-5

Description

5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid (5-Cl-2HNA) is a naturally occurring molecule found in several plant species. It is a structural analog of nicotinic acid, and is being studied for its potential therapeutic and industrial applications. 5-Cl-2HNA is a hydrophobic molecule, with a molecular weight of 225.7 g/mol, and a melting point of 108-109°C. It is soluble in methanol, ethanol, and water, but insoluble in ether and chloroform.

Scientific Research Applications

5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential therapeutic and industrial applications. In the laboratory, it has been used to study the effects of nicotinic acid on the immune system, cardiovascular system, and metabolism. It has also been investigated for its potential use as an anti-inflammatory drug, and for its ability to reduce cholesterol levels. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential use in the production of biodegradable plastics, as well as its ability to act as a chelating agent for metals such as iron and copper.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% is not completely understood. It is believed that the molecule acts as an agonist of the nicotinic acid receptor, which is involved in the regulation of lipid and glucose metabolism. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% is thought to act as an inhibitor of the enzyme diacylglycerol acyltransferase-2, which is involved in the synthesis of triglycerides.
Biochemical and Physiological Effects
In laboratory studies, 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% has been found to have anti-inflammatory and anti-oxidant effects. It has also been shown to reduce cholesterol levels, and to inhibit the production of triglycerides. In addition, 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% has been found to have a protective effect against oxidative stress, and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% in laboratory experiments include its low cost, low toxicity, and ease of synthesis. It is also a relatively stable molecule, and can be stored for long periods of time without significant degradation. The main limitation of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects.

Future Directions

The potential applications of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% are numerous, and further research is needed to fully explore its therapeutic and industrial potential. Some possible future directions for research include the development of new synthesis methods, the investigation of its effects on other physiological systems, and the development of new therapeutic applications. In addition, further studies are needed to elucidate the mechanism of action of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95%, and to explore its potential use as a chelating agent. Finally, further research is needed to determine the safety and efficacy of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% in humans.

Synthesis Methods

5-(3-Carboxy-4-chlorophenyl)-2-hydroxynicotinic acid, 95% can be synthesized using a number of different methods, including the reaction of 4-chlorobenzaldehyde with 2-hydroxy-3-methyl-5-nitrobenzoic acid, or the reaction of 4-chlorobenzaldehyde and 3-methyl-2-hydroxybenzoic acid. The reaction is typically carried out in aqueous solution, with the addition of a base such as sodium hydroxide or potassium hydroxide. The product is then isolated by precipitation or extraction.